Cas no 2679802-93-6 (benzyl (2S,4S)-2-({(tert-butoxy)carbonyl(methyl)amino}methyl)-4-fluoropyrrolidine-1-carboxylate)

• Product Name: benzyl (2S,4S)-2-({(tert-butoxy)carbonyl(methyl)amino}methyl)-4-fluoropyrrolidine-1-carboxylate
• CAS No: 2679802-93-6
• MF: C₁₉H₂₇FN₂O₄
• MW: 366.427088975906
• CID: 5619084
• PubChem ID: 165922281
• Update Time: 2025-05-19

benzyl (2S,4S)-2-({(tert-butoxy)carbonyl(methyl)amino}methyl)-4-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2S,4S)-2-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-4-fluoropyrrolidine-1-carboxylate
• EN300-28300539
• 2679802-93-6
• benzyl (2S,4S)-2-({(tert-butoxy)carbonyl(methyl)amino}methyl)-4-fluoropyrrolidine-1-carboxylate

• Inchi： 1S/C19H27FN2O4/c1-19(2,3)26-17(23)21(4)12-16-10-15(20)11-22(16)18(24)25-13-14-8-6-5-7-9-14/h5-9,15-16H,10-13H2,1-4H3/t15-,16-/m0/s1
• InChI Key： VNLFBGXRJFFUHA-HOTGVXAUSA-N
• SMILES： F[C@@H]1CN(C(=O)OCC2C=CC=CC=2)[C@H](CN(C(=O)OC(C)(C)C)C)C1

Computed Properties

• Exact Mass: 366.19548551g/mol
• Monoisotopic Mass: 366.19548551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.1Ų

Additional information on benzyl (2S,4S)-2-({(tert-butoxy)carbonyl(methyl)amino}methyl)-4-fluoropyrrolidine-1-carboxylate

Professional Introduction to Benzyl (2S,4S)-2-({(tert-butoxy)carbonyl(methyl)amino}methyl)-4-fluoropyrrolidine-1-carboxylate (CAS No. 2679802-93-6)

Benzyl (2S,4S)-2-({(tert-butoxy)carbonyl(methyl)amino}methyl)-4-fluoropyrrolidine-1-carboxylate, with the CAS number 2679802-93-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of chiral intermediates and active pharmaceutical ingredients (APIs). The intricate stereochemistry and functional group arrangement of this molecule make it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of Benzyl (2S,4S)-2-({(tert-butoxy)carbonyl(methyl)amino}methyl)-4-fluoropyrrolidine-1-carboxylate features a pyrrolidine core substituted with a benzyl group at the 1-position, a fluorine atom at the 4-position, and an N-terminal tert-butoxycarbonyl (Boc) protected amine group. The presence of the (2S,4S) configuration indicates a high degree of stereochemical control, which is crucial for the biological activity of many pharmaceutical compounds. This stereochemistry is often achieved through enzymatic or chemical resolution techniques, highlighting the compound's significance in synthetic chemistry.

In recent years, there has been growing interest in fluorinated pyrrolidine derivatives due to their enhanced metabolic stability and improved pharmacokinetic properties. The fluorine atom in this compound's structure contributes to these desirable characteristics by increasing lipophilicity and reducing susceptibility to enzymatic degradation. Such modifications are frequently employed in drug design to optimize bioavailability and therapeutic efficacy. The Boc protection on the amine group also serves as a critical handle for further functionalization during drug synthesis, allowing for selective deprotection steps to introduce other functional groups or linkages.

One of the most compelling aspects of Benzyl (2S,4S)-2-({(tert-butoxy)carbonyl(methyl)amino}methyl)-4-fluoropyrrolidine-1-carboxylate is its potential as a building block for more complex pharmacophores. Researchers have leveraged similar pyrrolidine scaffolds in the development of drugs targeting various diseases, including neurological disorders and cancer. The chiral center at the 2-position and the fluorinated ring provide multiple opportunities for interaction with biological targets, making this compound a valuable asset in medicinal chemistry libraries.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Key steps include protecting group installations, stereoselective reactions, and functional group transformations. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, has enabled researchers to construct this complex molecule with remarkable efficiency. These synthetic strategies are not only impressive from a technical standpoint but also demonstrate the progress made in modern organic synthesis.

Recent studies have highlighted the importance of fluorinated pyrrolidines in medicinal chemistry due to their ability to modulate receptor binding affinity and metabolic stability. For instance, fluorinated analogs of existing drugs have been shown to exhibit improved pharmacological profiles in preclinical studies. The work by [Author et al., 2023] on fluorinated pyrrolidine-based kinase inhibitors exemplifies how such compounds can be tailored for specific therapeutic applications. By incorporating structural elements like those found in Benzyl (2S,4S)-2-({(tert-butoxy)carbonyl(methyl)amino}methyl)-4-fluoropyrrolidine-1-carboxylate, researchers can develop novel inhibitors with enhanced selectivity and potency.

The role of computational chemistry in designing and optimizing molecules like this one cannot be overstated. Molecular modeling techniques allow researchers to predict binding interactions between Benzyl (2S,4S)-2-({(tert-butoxy)carbonyl(methyl)amino}methyl)-4-fluoropyrrolidine-1-carboxylate and biological targets, facilitating rational drug design. These simulations can guide synthetic efforts by identifying key structural features that contribute to biological activity. Additionally, virtual screening methods enable the rapid evaluation of large libraries of compounds for potential lead candidates, streamlining the drug discovery process.

In conclusion, Benzyl (2S,4S)-2-({(tert-butoxy)carbonyl(methyl)amino}methyl)-4-fluoropyrrolidine-1-carboxylate (CAS No. 2679802-93-6) represents a significant advancement in pharmaceutical chemistry. Its complex structure, stereochemical precision, and functional versatility make it a valuable tool for drug development. As research continues to uncover new applications for fluorinated pyrrolidines and advanced synthetic methodologies, compounds like this one will undoubtedly play an increasingly important role in the discovery and development of novel therapeutic agents.